Cas no 36810-75-0 (3,3-dimethyl-1-(n-methylanilino)butan-2-one)

3,3-dimethyl-1-(n-methylanilino)butan-2-one structure
36810-75-0 structure
Product Name:3,3-dimethyl-1-(n-methylanilino)butan-2-one
CAS No:36810-75-0
MF:C13H19NO
MW:205.296063661575
CID:921662
PubChem ID:314816
Update Time:2025-04-19

3,3-dimethyl-1-(n-methylanilino)butan-2-one Chemical and Physical Properties

Names and Identifiers

    • 3,3-dimethyl-1-(n-methylanilino)butan-2-one
    • 3,3-dimethyl-1-(N-methyl-anilino)-butan-2-one; 3,3-Dimethyl-1-(N-methyl-anilino)-butan-2-on; SureCN12622713; NSC234707; AC1L7QDA; AKOS009049971; 3,3-dimethyl-1-(methyl(phenyl)amino)butan-2-one;
    • 3,3-Dimethyl-1-[methyl(phenyl)amino]butan-2-one
    • 36810-75-0
    • SCHEMBL12622713
    • NSC234707
    • AKOS009049971
    • DTXSID10310965
    • NSC-234707
    • Inchi: 1S/C13H19NO/c1-13(2,3)12(15)10-14(4)11-8-6-5-7-9-11/h5-9H,10H2,1-4H3
    • InChI Key: MCOWYXNHOPZOTK-UHFFFAOYSA-N
    • SMILES: O=C(CN(C)C1C=CC=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 205.14677
  • Monoisotopic Mass: 205.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen